Cas no 91914-98-6 (Propanediamide,N1,N3-dibutyl-N1,N3-dimethyl-)

Propanediamide,N1,N3-dibutyl-N1,N3-dimethyl- structure
91914-98-6 structure
Product Name:Propanediamide,N1,N3-dibutyl-N1,N3-dimethyl-
CAS No:91914-98-6
MF:C13H26N2O2
MW:242.357743740082
CID:800209
PubChem ID:13398903
Update Time:2025-04-19

Propanediamide,N1,N3-dibutyl-N1,N3-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Propanediamide,N1,N3-dibutyl-N1,N3-dimethyl-
    • N,N'-DIBUTYL-N,N'-DIMETHYL-MALONDIAMIDE
    • N,N-dimethyl-N,N'-dibutyl-malonamide
    • N,N'-dimethyl-N,N'-dibutyl-propane diamide
    • N,N'-DIBUTYL-N,N'-DIMETHYLPROPANEDIAMIDE
    • F73059
    • 91914-98-6
    • N1,N3-dibutyl-N1,N3-dimethylmalonamide
    • MJMAULNTGHSPAS-UHFFFAOYSA-N
    • SCHEMBL948161
    • N,N'-dimethyl-N,N'-dibutylmalonamide
    • Inchi: 1S/C13H26N2O2/c1-5-7-9-14(3)12(16)11-13(17)15(4)10-8-6-2/h5-11H2,1-4H3
    • InChI Key: MJMAULNTGHSPAS-UHFFFAOYSA-N
    • SMILES: O=C(CC(N(C)CCCC)=O)N(C)CCCC

Computed Properties

  • Exact Mass: 242.19900
  • Monoisotopic Mass: 242.199428076g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 40.6Ų

Experimental Properties

  • PSA: 40.62000
  • LogP: 1.89350

Propanediamide,N1,N3-dibutyl-N1,N3-dimethyl- Pricemore >>

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